Cas no 874288-27-4 ([3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid)

• Product Name: [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid
• CAS No: 874288-27-4
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD28167514
• CID: 4672903
• PubChem ID: 135741513
• Update Time: 2025-10-12

[3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorobenzylcarbamoyl)phenylboronic acid
• BORONIC ACID, B-[3-[[[(2-CHLOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
• [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid
• AKOS037647106
• H11646
• 874288-27-4
• CS-0457602
• AS-72345
• (3-{[(2-chlorophenyl)methyl]carbamoyl}phenyl)boronic acid
• BORONICACID,B-[3-[[[(2-CHLOROPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
• (3-((2-Chlorobenzyl)carbamoyl)phenyl)boronic acid

• MDL： MFCD28167514
• Inchi： 1S/C14H13BClNO3/c16-13-7-2-1-4-11(13)9-17-14(18)10-5-3-6-12(8-10)15(19)20/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： QSDMMYAOINICBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 289.0677011g/mol
• Monoisotopic Mass: 289.0677011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid

Introduction to [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic Acid (CAS No. 874288-27-4)

[3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 874288-27-4, features a unique structural framework that combines a phenyl ring with a boronic acid functional group, further modified by a carbamoyl moiety linked to a 2-chlorophenylmethyl group. The presence of these specific functional groups makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The boronic acid moiety in [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid is particularly noteworthy due to its ability to participate in palladium-catalyzed coupling reactions with various organic halides and pseudohalides. This property has made it an invaluable reagent in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. For instance, recent studies have demonstrated its utility in the preparation of novel antiviral agents and kinase inhibitors, where the precise arrangement of substituents around the aromatic rings is critical for achieving optimal biological activity.

Moreover, the carbamoyl group attached to the phenyl ring introduces additional reactivity and functionality to the molecule. This group can undergo various transformations, such as hydrolysis, amidation, or condensation reactions, allowing for further diversification of the compound's derivatives. In drug discovery research, such modifications are often employed to fine-tune the pharmacokinetic and pharmacodynamic properties of lead compounds. For example, derivatives of [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid have been explored as potential treatments for neurological disorders, where the balance between lipophilicity and polarizability is crucial.

The 2-chlorophenylmethyl group further enhances the compound's synthetic utility by providing a handle for selective functionalization. Chloro-substituted aromatic compounds are well-known for their ability to participate in nucleophilic aromatic substitution reactions, enabling the introduction of diverse substituents at specific positions on the aromatic ring. This flexibility has been exploited in the development of targeted therapeutics, where precise control over molecular structure is essential for achieving desired biological outcomes.

Recent advancements in computational chemistry have also highlighted the significance of [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid in rational drug design. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, depending on its conformational flexibility and the electronic distribution of its functional groups. Such insights have guided the optimization of lead compounds towards improved binding affinity and selectivity. For instance, virtual screening techniques have been used to identify novel analogs of [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid that exhibit enhanced activity against specific disease-related enzymes.

In addition to its pharmaceutical applications, [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid has found utility in materials science, particularly in the development of organic electronic devices. The boronic acid group can be used to form covalent bonds with silicon surfaces, creating stable interfaces for applications such as organic photovoltaics and field-effect transistors. Recent research has demonstrated that this compound can be integrated into thin-film transistors (TFTs) to improve charge transport properties, paving the way for more efficient and sustainable electronic devices.

The synthesis of [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid typically involves multi-step organic transformations starting from readily available precursors. Key steps include boronation followed by carbamoylation and subsequent functionalization with 2-chlorophenylmethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. For example, catalytic methods have been developed to enhance boronation efficiency while minimizing byproduct formation.

The safety profile of [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid is another critical consideration in its application. While boronic acids are generally stable under standard conditions, they can exhibit reactivity with strong acids or bases that may lead to decomposition or side reactions. Therefore, proper handling procedures must be followed to ensure safe laboratory practices. Additionally, environmental considerations should be taken into account during synthesis and disposal to minimize ecological impact.

In conclusion, [3-[(2-Chlorophenyl)methylcarbamoyl]phenyl]boronic acid (CAS No. 874288-27-4) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features enable participation in diverse chemical transformations, making it a valuable tool for drug discovery and material development. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow further in both academic and industrial settings.